ethyl 3-(4-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(4-fluorophenyl)methyl]-1-(2-methoxyacetyl)piperidine-3-carboxylate
• InChI: InChI=1S/C18H24FNO4/c1-3-24-17(22)18(11-14-5-7-15(19)8-6-14)9-4-10-20(13-18)16(21)12-23-2/h5-8H,3-4,9-13H2,1-2H3
• InChI Key: JZVDSUWDCSTQTQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)COC)CC2=CC=C(C=C2)F
• Molecular Formula: C18H24FNO4
• Molecular Weight: 337.4 g/mol

Description

Ethyl 3-(4-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a piperidine derivative and has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of Ethyl 3-(4-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators such as prostaglandins. This inhibition leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Ethyl 3-(4-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate has been found to have several biochemical and physiological effects. In vitro studies have shown that the compound inhibits the activity of COX enzymes, leading to a reduction in the production of prostaglandins. In vivo studies have shown that the compound exhibits potent antinociceptive and anti-inflammatory activities. These effects are thought to be mediated by the inhibition of COX enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 3-(4-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate in lab experiments include its potent antinociceptive and anti-inflammatory activities, making it a potential candidate for the development of new analgesic and anti-inflammatory drugs. However, the limitations of using this compound include its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on Ethyl 3-(4-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate. These include:
1. Further studies to elucidate the mechanism of action of the compound.
2. Development of new formulations to improve the solubility and bioavailability of the compound.
3. Evaluation of the compound's efficacy and safety in preclinical and clinical studies.
4. Investigation of the compound's potential applications in other fields, such as agriculture and material science.
5. Development of new derivatives of the compound with improved pharmacological properties.
Conclusion:
In conclusion, Ethyl 3-(4-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate is a piperidine derivative that has gained significant attention in the scientific community due to its potential applications in various fields. The compound has been synthesized using different methods and has been found to exhibit potent antinociceptive and anti-inflammatory activities. Further research is needed to elucidate the mechanism of action of the compound and to evaluate its efficacy and safety in preclinical and clinical studies.

Synthesis Methods

The synthesis of Ethyl 3-(4-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate has been reported in the literature using different methods. One of the methods involves the reaction of 4-fluorobenzyl chloride with ethyl 3-piperidinecarboxylate in the presence of a base, followed by the addition of methoxyacetyl chloride. Another method involves the reaction of 4-fluorobenzylamine with ethyl 3-piperidinecarboxylate in the presence of a coupling reagent, followed by the addition of methoxyacetic anhydride. These methods have been reported to yield the desired compound in good yields and purity.

Scientific Research Applications

Ethyl 3-(4-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate has been found to have potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry. This compound has been reported to exhibit potent antinociceptive and anti-inflammatory activities, making it a potential candidate for the development of new analgesic and anti-inflammatory drugs.